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Compound of Interest

Compound Name: ERD03

Cat. No.: B15560101 Get Quote

Application Notes and Protocols for ERD03
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the safety, handling, and

experimental use of ERD03, a potent disruptor of the EXOSC3-RNA interaction. The

information is intended for professionals in research and drug development.

Safety Data Sheet (SDS) and Handling Precautions
ERD03 (CAS No. 1377897-01-2) is a small molecule inhibitor of the EXOSC3-RNA interaction.

Based on available safety data, ERD03 is not classified as a hazardous substance or mixture.

However, standard laboratory safety practices should always be observed.

1.1 Hazard Identification:

GHS Classification: Not a hazardous substance or mixture.[1]

Potential Hazards: None reported.[1]

1.2 First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water. If

contact lenses are present, remove them. Seek

medical attention if irritation persists.[1]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if

irritation develops.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[1]

1.3 Handling and Storage:

Parameter Recommendation

Safe Handling

Avoid contact with skin and eyes. Avoid

inhalation of dust or aerosols. Use in a well-

ventilated area.[1]

Storage

Store at -20°C for short-term storage (up to 1

month) and at -80°C for long-term storage (up to

6 months), preferably under a nitrogen

atmosphere.[2]

1.4 Personal Protective Equipment:

Eye Protection: Safety glasses with side-shields.

Hand Protection: Compatible chemical-resistant gloves.

Skin and Body Protection: Laboratory coat.
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Application Notes: Modeling Pontocerebellar
Hypoplasia Type 1B (PCH1B) in Zebrafish
ERD03 serves as a valuable research tool for studying the function of the RNA exosome and

for modeling diseases associated with its dysfunction, such as Pontocerebellar Hypoplasia

Type 1B (PCH1B). PCH1B is a rare neurodegenerative disorder caused by mutations in the

EXOSC3 gene.[3] ERD03 disrupts the interaction between the EXOSC3 protein and RNA,

mimicking the molecular pathology of the disease. In zebrafish embryos, treatment with ERD03
induces a phenotype that recapitulates key features of PCH1B, including cerebellar atrophy

and spinal curvature.[2][3][4]

2.1 Mechanism of Action:

ERD03 is a potent disruptor of the EXOSC3-RNA interaction with a dissociation constant (Kd)

of 17 ± 7 μM.[2][4] By interfering with this binding, ERD03 perturbs the function of the RNA

exosome, a critical cellular machine responsible for RNA processing and degradation.

2.2 Quantitative Data Summary:

Parameter Value Reference

CAS Number 1377897-01-2 [1]

Molecular Formula C₂₁H₂₅NO₃ [1]

Molecular Weight 339.43 g/mol [1]

Binding Affinity (Kd) 17 ± 7 μM [2][4]

Inhibition of G-rich RNA and

EXOSC3 binding
~18% at 50 μM [2][4]

Effective Concentration in

Zebrafish
50 μM [2][4]

Experimental Protocols
3.1 Preparation of ERD03 Stock Solution:
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This protocol describes the preparation of a stock solution of ERD03 for use in cell culture or

zebrafish experiments.

Materials:

ERD03 powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Calculate the required mass of ERD03 to prepare a 10 mM stock solution in DMSO.

Weigh the ERD03 powder and dissolve it in the appropriate volume of DMSO.

Gently vortex or sonicate until the compound is completely dissolved.

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C.

3.2 Protocol for Treating Zebrafish Embryos with ERD03:

This protocol details the procedure for treating zebrafish embryos with ERD03 to induce a

PCH1B-like phenotype.

Materials:

Wild-type zebrafish embryos

ERD03 stock solution (10 mM in DMSO)

Embryo medium (E3)

96-well plates
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Incubator at 28.5°C

Procedure:

Collect freshly fertilized zebrafish embryos and maintain them in E3 medium.

At 4 hours post-fertilization (hpf), transfer healthy embryos into the wells of a 96-well plate,

with one embryo per well, in 100 µL of E3 medium.

Prepare a working solution of ERD03 by diluting the 10 mM stock solution in E3 medium to a

final concentration of 50 µM. The final DMSO concentration should not exceed 0.5%.

Prepare a vehicle control solution with the same final concentration of DMSO in E3 medium.

Remove the existing E3 medium from the wells and replace it with 100 µL of either the 50

µM ERD03 working solution or the vehicle control solution.

Incubate the plate at 28.5°C for up to 5 days.

Observe the embryos daily under a stereomicroscope for phenotypic changes, such as

spinal curvature and reduced head size.

At the desired endpoint (e.g., 5 days post-fertilization), embryos can be imaged or processed

for further analysis, such as RNA extraction for gene expression studies.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the EXOSC3 signaling pathway and the experimental

workflow for using ERD03 in zebrafish.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15560101?utm_src=pdf-body
https://www.benchchem.com/product/b15560101?utm_src=pdf-body
https://www.benchchem.com/product/b15560101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


RNA Exosome Complex

Core Complex (EXOSC1-9)

Cap Subunits

associates with

Catalytic Subunits

associates with

RNA Degradation

leads to

EXOSC3

RNA Substrate

guides

binds to

ERD03

inhibits interaction with RNA

Click to download full resolution via product page

Caption: The role of EXOSC3 within the RNA exosome complex and its inhibition by ERD03.
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1. Zebrafish Embryo Collection (0 hpf)

2. Embryo Arraying in 96-well Plate (4 hpf)

3. Treatment with 50 µM ERD03 or Vehicle

4. Incubation at 28.5°C (up to 5 days)

5. Phenotypic Analysis

 - Spinal Curvature
 - Cerebellar Atrophy 6. Further Analysis (e.g., RNAseq)
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Caption: Experimental workflow for inducing a PCH1B-like phenotype in zebrafish using

ERD03.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2861575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2861575/
https://www.medchemexpress.com/erd03.html
https://pubmed.ncbi.nlm.nih.gov/30141626/
https://pubmed.ncbi.nlm.nih.gov/30141626/
https://www.invivochem.com/product/V61893
https://www.benchchem.com/product/b15560101#safety-data-sheet-and-handling-precautions-for-erd03
https://www.benchchem.com/product/b15560101#safety-data-sheet-and-handling-precautions-for-erd03
https://www.benchchem.com/product/b15560101#safety-data-sheet-and-handling-precautions-for-erd03
https://www.benchchem.com/product/b15560101#safety-data-sheet-and-handling-precautions-for-erd03
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15560101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

